Cas no 5442-05-7 (Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1))
5442-05-7 structure
Product Name:Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1)
CAS No:5442-05-7
MF:C10H11Cl2N3O
MW:260.119839906693
CID:384469
PubChem ID:24182000
Update Time:2025-04-19
Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1)
- 2-[(7-CHLOROQUINAZOLIN-4-YL)AMINO]ETHANOL HYDROCHLORIDE
- 5442-05-7
- NSC-13214
- DTXSID50636499
- NSC13214
- 2-[(7-Chloroquinazolin-4-yl)amino]ethan-1-ol--hydrogen chloride (1/1)
-
- Inchi: 1S/C10H10ClN3O.ClH/c11-7-1-2-8-9(5-7)13-6-14-10(8)12-3-4-15;/h1-2,5-6,15H,3-4H2,(H,12,13,14);1H
- InChI Key: LZILJHYFDNTFNT-UHFFFAOYSA-N
- SMILES: ClC1C=CC2=C(C=1)N=CN=C2NCCO.Cl
Computed Properties
- Exact Mass: 223.0514
- Monoisotopic Mass: 259.0279174g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 205
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58Ų
Experimental Properties
- PSA: 58.04
Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1) Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
5442-05-7 (Ethanol,2-[(7-chloro-4-quinazolinyl)amino]-, hydrochloride (1:1)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk